Cas no 4248-21-9 (ETHYLHEXYLCARBAMATE)

• Product Name: ETHYLHEXYLCARBAMATE
• CAS No: 4248-21-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD01738283
• CID: 928168
• PubChem ID: 94289
• Update Time: 2025-04-19

ETHYLHEXYLCARBAMATE Chemical and Physical Properties

Names and Identifiers

• ETHYLHEXYLCARBAMATE
• 2-ethylhexyl carbamate
• carbamic acid, 2-ethylhexyl ester
• 4248-21-9
• P9F832T70Q
• 2-ethylhexylcarbamate
• SCHEMBL467542
• Q27894414
• CHEMBL2086998
• UNII-P9F832T70Q
• BRN 1763420
• OZDFMZUKOBBNHM-UHFFFAOYSA-N
• 2-ethylhexylcarba-mate
• 4-03-00-00060 (Beilstein Handbook Reference)
• DTXSID90962527
• 2-Ethylhexyl hydrogen carbonimidate

• MDL： MFCD01738283
• Inchi： 1S/C9H19NO2/c1-3-5-6-8(4-2)7-12-9(10)11/h8H,3-7H2,1-2H3,(H2,10,11)
• InChI Key： OZDFMZUKOBBNHM-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.9221 (estimate)
• Boiling Point: 247.42°C (estimate)
• Refractive Index: 1.4215 (estimate)
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives